Cas no 2411276-94-1 (N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411276-94-1
• MF: C₁₇H₁₇Cl₂N₃O₂
• MW: 366.241781949997
• CID: 6278319
• PubChem ID: 165794317
• Update Time: 2025-05-30

N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z3672060609
• 2411276-94-1
• EN300-26584861

• Inchi： 1S/C17H17Cl2N3O2/c1-2-16(23)22-7-5-11(6-8-22)17(24)21-15(10-20)12-3-4-13(18)14(19)9-12/h2-4,9,11,15H,1,5-8H2,(H,21,24)
• InChI Key： SYGXITLIGZKXEG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)NC(C1CCN(C(C=C)=O)CC1)=O)Cl

Computed Properties

• Exact Mass: 365.0697822g/mol
• Monoisotopic Mass: 365.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.2Ų

Additional information on N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide

N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 2411276-94-1, known as N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a carboxamide group and a cyano(3,4-dichlorophenyl)methyl group. The presence of these functional groups makes it a versatile molecule for further chemical modifications and applications.

Recent studies have highlighted the importance of N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases and cancer. The molecule's ability to interact with specific biological targets has been extensively investigated, making it a promising candidate for further preclinical studies.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the piperidine ring, the introduction of the carboxamide group, and the substitution with the cyano(3,4-dichlorophenyl)methyl moiety. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide is its bioavailability and pharmacokinetic properties. Preclinical studies have demonstrated that this compound exhibits favorable absorption and distribution profiles, making it suitable for oral administration. Furthermore, its metabolic stability has been evaluated in vitro and in vivo models, providing valuable insights into its potential as a therapeutic agent.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis as an intermediate in the production of more complex molecules. Its structural flexibility allows for easy modification to create derivatives with enhanced biological activity or improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide with various biological targets. These computational models have been instrumental in guiding experimental studies and optimizing the molecule's therapeutic potential.

Overall, N-[cyano(3,4-dichlorophenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, combined with its favorable pharmacokinetic properties and versatile application in chemical synthesis, positions it as a promising candidate for future drug development efforts.